5,5-diphenylpentanoic Acid

• Molecular Formula: C17H18O2
• Molecular Weight: 254.32 g/mol
• IUPAC Name: 5,5-diphenylpentanoic acid
• InChI: InChI=1S/C17H18O2/c18-17(19)13-7-12-16(14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11,16H,7,12-13H2,(H,18,19)
• InChI Key: DZMDPQVUGCWAOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCCC(=O)O)C2=CC=CC=C2

Description

5,5-diphenylpentanoic Acid is a useful research compound. Its molecular formula is C17H18O2 and its molecular weight is 254.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 5,5-diphenylvaleronitrile (6.5 g) in methanol (30 mL), 80 mL of water and 10 g of sodium hydroxide were added, and the mixture was refluxed for 72 hours. After the reaction mixture was allowed to cool, it was washed with diethyl ether and adjusted to pH 1 with concentrated hydrochloric acid. This acidic solution was extracted with diethyl ether and the extract was washed with saturated aqueous NaCl, dried over MgSO4, and concentrated. The residue was recrystallized to provide 5.5 g of the title compound.

Synthesis routes and methods II

Procedure details

5,5-Diphenylpenta-2,4-dienoic acid (0.90 g) was dispersed in methanol (15 mL), and 5% palladium-carbon (90 mg) was added thereto. The mixture was subjected to catalytic reduction for two hours under hydrogen. The insoluble matter was separated through filtration and washed with methanol. The filtrate was subjected to distillation under reduced pressure, to thereby yield 0.89 g of the product of interest (yield 97.3%).